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Compound of Interest

Compound Name:
2-Chloro-4-methoxy-6-

methylphenol

CAS No.: 1824155-21-6

Cat. No.: B2996381

Get Quote

Executive Summary
This technical guide provides a comprehensive toxicological assessment of 2-chloro-4-
methoxy-6-methylphenol (CAS: 1824155-21-6). As a specialized intermediate often

encountered in the synthesis of agrochemicals and pharmaceuticals, specific toxicological data

for this exact isomer is scarce in public registries.

Therefore, this assessment utilizes a Read-Across approach (Tier 2), deriving safety

parameters from structurally validated analogs including 2-chloro-4-methylphenol and

chlorinated guaiacols. The compound exhibits significant acute toxicity risks characteristic of

chlorinated phenols, including uncoupling of oxidative phosphorylation and potential metabolic

activation to reactive quinone species.

Critical Hazard Overview:

Acute Toxicity: Category 4 (Oral/Dermal/Inhalation).[1]

Target Organs: Respiratory tract, Skin, Liver (post-metabolic activation).
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Mechanism: Membrane disruption and metabolic bioactivation via O-demethylation.

Chemical Identity & Physicochemical Basis[2][3][4]
Understanding the structure is prerequisite to predicting the toxicity. The molecule consists of a

phenol core substituted with a chlorine atom, a methyl group, and a methoxy group.

Property Value / Description Toxicological Implication

Chemical Name
2-Chloro-4-methoxy-6-

methylphenol
-

CAS Number 1824155-21-6 Unique identifier.

Molecular Formula C₈H₉ClO₂ MW: 172.61 g/mol .

Lipophilicity (LogP) ~2.4 - 2.8 (Predicted)

Facilitates dermal absorption

and crossing of the blood-brain

barrier.

Acidity (pKa) ~9.5 (Predicted)

Weakly acidic; exists largely as

the unionized form at

physiological pH, aiding

membrane permeability.

Structural Class Chlorinated Guaiacol / Phenol
Shared tox profile with wood-

pulp bleaching byproducts.

Toxicokinetics (ADME)
The toxicity of this compound is heavily driven by its metabolism. Unlike simple phenols, the 4-

methoxy group acts as a "pro-toxic" handle.

Absorption & Distribution
Due to its lipophilic nature (LogP > 2) and low molecular weight, the compound is rapidly

absorbed through:

Dermal Route: High permeability through the stratum corneum.
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Inhalation: Vapor/dust is readily absorbed by alveolar membranes.

Distribution: Rapid equilibration into lipid-rich tissues (CNS, adipose tissue).

Metabolism (Bioactivation)
The critical step in toxicity is Phase I metabolism. The methoxy group undergoes O-

demethylation, catalyzed by Cytochrome P450 enzymes (likely CYP2E1). This converts the

relatively stable anisole moiety into a reactive hydroquinone-like species.

Metabolic Pathway Visualization:
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Figure 1: Predicted metabolic pathway illustrating the bioactivation of the methoxy group into a

reactive quinone species via O-demethylation.

Toxicodynamics & Mechanism of Action
The compound exerts toxicity through two distinct mechanisms, depending on the exposure

concentration and metabolic competence of the tissue.
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Mechanism 1: Uncoupling of Oxidative Phosphorylation
Similar to other chlorophenols (e.g., 2,4-DNP, PCP), the parent molecule acts as a

protonophore.

The lipophilic, unionized phenol diffuses across the inner mitochondrial membrane.

It releases a proton into the mitochondrial matrix (alkaline side).

The phenolate ion returns to the intermembrane space, dissipating the proton gradient.

Result: ATP synthesis is halted while oxygen consumption continues (uncoupling), leading to

hyperthermia and metabolic acidosis.

Mechanism 2: Oxidative Stress & Alkylation
Following O-demethylation (see Fig 1), the resulting hydroquinone can auto-oxidize to a

quinone.

Redox Cycling: This process generates Superoxide Anions (

), depleting cellular glutathione (GSH).

Protein Binding: The electrophilic quinone can covalently bind to sulfhydryl groups on critical

enzymes, causing cytotoxicity.

Toxicological Profile (Read-Across Data)
Note: Data below is derived from the closest structural analog, 2-Chloro-4-methylphenol (CAS

6640-27-3), and validated against chlorinated guaiacol models.

Acute Toxicity
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Endpoint Estimated Value
Hazard Classification
(GHS)

Oral LD50 (Rat) 500 - 1,000 mg/kg
Category 4 (Harmful if

swallowed)

Dermal LD50 (Rabbit) ~1,100 mg/kg
Category 4 (Harmful in contact

with skin)

Inhalation LC50 ~11 mg/L (4h) Category 4 (Harmful if inhaled)

Irritation & Sensitization
Skin:Irritant (Category 2). The combination of the chloro and methyl groups increases lipid

solubility, allowing deep penetration and irritation of the dermis.

Eyes:Irritant (Category 2A). Vapors and direct contact cause severe lacrimation and

conjunctival redness.

Respiratory:STOT-SE 3. Inhalation of dust/mist causes immediate irritation to the upper

respiratory tract due to the phenolic acidity.

Chronic & Genotoxicity
Carcinogenicity: Not classified, but chlorinated phenols as a class are suspect. The

metabolite (hydroquinone derivative) has potential genotoxic activity via ROS generation.

Reproductive Tox: No specific data. Analogs (chlorophenols) have shown fetotoxicity only at

maternally toxic doses.

Environmental Fate & Ecotoxicity[5]
Researchers must treat this compound as an environmental hazard.[2] It is structurally related

to "Chlorinated Guaiacols," which are persistent pollutants found in pulp mill effluents.

Aquatic Toxicity: High.

Est. LC50 (Fish, 96h): 0.5 - 2.0 mg/L.
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Persistence: Moderate. The chlorine substitution hinders rapid biodegradation.[3]

Bioaccumulation: Moderate (BCF ~100-300). It partitions into organic matter and lipids in

aquatic organisms.

Risk Assessment & Handling Protocols
Experimental Workflow for Safe Handling:

Start: Handling 2-Cl-4-OMe-6-Me-Phenol

PPE Setup:
Nitrile Gloves (Double),

Chemical Goggles,
Respirator (Type ABEK)

Engineering Controls:
Fume Hood (Face Velocity > 0.5 m/s)

Weighing/Synthesis

Disposal:
Segregated Halogenated Organic Waste

Spill Response:
Absorb with Vermiculite ->

Do NOT use Water (Spread)

If Spill Occurs

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) workflow for handling halogenated phenolic

compounds.

Specific Storage Requirements
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Atmosphere: Store under inert gas (Argon/Nitrogen). The methoxy group can be susceptible

to slow oxidation, and the phenol is light-sensitive.

Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential

corrosion from phenolic acidity.

Incompatibility: Keep away from strong oxidizing agents and acid chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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